The synergistic corrosion resistance microcapsules (SCRMs) were synthesized by utilizing CaAl–NO2 LDH (NO2-LDH) as chloride trigger and high-performance corrosion inhibitor to hybridize self-healing microcapsules. The morphology, chemical structure and self-healing performance of the microcapsules were characterized. The chloride triggering and corrosion resistance property of the SCRMs were evaluated. The interaction of hybrid wall, NO2-LDH and chloride ion was calculated by first-principles. The findings revealed that the microcapsules show regular spherical with obvious core-wall structure. EDS and chemical structure measurements confirmed that NO2-LDH was successfully embedded within the microcapsule wall. The SCRMs showed excellent corrosion resistance property in simulated chloride-contaminated concrete pore solution (SCPS), and the highest inhibition efficiency was 97.85%. The microcapsule wall was hybridized by NO2-LDH species through chemical pathways. The first-principles calculation results confirmed that Ca and Al species are the main factors for chloride ion immobilization of hybrid wall. The ion exchange process of microcapsules destroys the molecular force of NO2-LDH@ethyl cellulose hybrid wall and improves the mechanical triggering efficiency of microcapsules in cement-based composites.

Enhancing simultaneously the flame retardancy and mechanical properties of polymer materials is a good expectation but always a tough challenge. In this work, two multifunctional compounds: phosphaphenanthrene/vinylsiloxane (DDVS) and phosphaphenanthrene/phenylsiloxane (DDPS) were synthesized, and both effectively improved the flame-retardant properties, toughness and UV shielding performance of epoxy resins (EPs) with high transparency. It was further found that the flame retardancy and toughness of EPs were greatly affected by simply changing the substituents from phenyl to vinyl groups on Si atom. Compared with DDPS, DDVS with vinyl group on Si showed more efficiency in improving flame retardancy (higher LOI value), self-extinguishing properties (higher UL 94 grade) and higher quality retention (more carbon residue) in EP. For example, DDVS was added in two-thirds of the amount of DDPS to make EPs achieve UL94 V-0 rating. This attributed to the high-temperature self-crosslinking of unsaturated carbon-carbon double bonds in DDVS, which can increase the charring ability of EPs and form more high-temperature stable char residues. Meantime, this also inhibited the release of volatile phosphorus-containing pieces from DDVS decomposition and retained more P in condense phase, thus improving the compactness and graphitization degree of char layers. The introduction of unsaturated bonds strengthened the condense-phase flame-retardant function of DDVS in EP, while retaining the original gas-phase flame-retardant actions of DOPO groups. The mechanism of gas-phase and condensed-phase mechanisms cooperated with each other, obtaining better flame retardant effect. Meanwhile, DDVS possessed greater efficiency than DDPS in increasing the fracture toughness of matrix due to the difference of steric hindrance between the substituents on silicon. Furthermore, the introduction of DDVS and DDPS did not significantly affect the transparency of EPs and the high visual transparency of materials was still maintained. In brief, the coordination design of phosphaphenanthrene and vinylsiloxane groups provided a theoretical basis to simultaneously improve the flame retardancy and toughening of EPs without losing glass transition temperature, while maintaining the high visual transparency of EPs with good UV shielding performance.

This study investigates the viscoelastic performance of additively manufactured (AM) nylon and nylon-matrix composites reinforced with short and continuous fibres with three different fibre orientations: longitudinal, transverse, and quasi-isotropic. Dynamic mechanical analysis under a frequency sweep of 1–100 Hz along with tensile tests used to determine the Young's modulus and X-ray micro-CT for evaluation of microstructural porosity were employed to fully describe the viscoelastic behaviour of the composites. Generally, the addition of fibres increased the storage modulus of most composites. The composites revealed increased porosity and fractography using a scanning electron microscope on the tensile specimens demonstrated poor fibre-matrix bonding. These factors, along with the fibre orientation, had a complex effect on the loss modulus of the composite structures. Overall, the addition of fibres reduced the damping factor of the composite specimens compared to pure AM nylon samples. The quantified parameters, including those of the Prony series, can be used in numerical simulations supporting the design and optimisation of AM components.

Recently, one of the challenges faced by autonomous self-healing materials is how to improve strength and toughness while maintaining rapid self-healing properties at ambient temperature. Herein, by integrating multi-scale dynamic physical networks that are hydrogen bonds, metal-coordination bonds, and dynamic crystalline domains in bio-based long-chain polyamides, a series of multi-scale elastomers (MSEn) were obtained. The multi-scale dynamic physical networks endow elastomers with low initial modulus, outstanding nonlinear “J-shaped” stress-strain mechanoresponsive behavior, high tear-resistance, and good puncture properties. More importantly, the representative elastomers MSE18 exhibit outstanding toughness (strength of 66.3 ± 1.84 MPa, elongation at break of 660 ± 17.28%, and toughness of 155 ± 4.32 MJ/m3) and rapid autonomic self-healing properties (totally healed in 3 h at room temperature). The design concept indicates a promising direction for elastomers with ultra-tough mechanical properties and rapid room temperature self-healing behavior without external stimuli.

The variations in thermophysical properties and dynamic heat transfer mechanism of 2.5D C/SiC ceramic matrix composites (2.5D C/SiC-CMC) under a high-temperature air oxidation environment are investigated by experiments and numerical simulations. A new multi-scale thermal analysis model of 2.5D C/SiC-CMC under high-temperature oxidation is proposed to predict its equivalent thermal conductivity and analysis its multi-scale heat transport mechanisms. The multi-scale thermal analysis model is developed by blending the multi-scale asymptotic thermal analysis method and oxidation kinetics theory, which includes the micro-scale model and mesoscale model. The micro-scale model simulates the oxidation process of the carbon fibers and PyC interface through oxidation kinetics, which predicts the varying equivalent thermal conductivity of yarns with oxidation. The mesoscale model is constructed based on the experimental statistics which reflect the multi-scale structure within the 2.5D C/SiC-CMC with oxidation. The mesoscale model introduces oxidation characteristics by considering dynamic variations in yarn thermal properties. The dynamic thermophysical properties of the 2.5D C/SiC-CMC with oxidation are tested in the experimental study, which verifies that the multi-scale thermal analysis model has highlighted prediction accuracy. The results show that high-temperature oxidation causes significant variations in the dynamic thermal behavior of 2.5D C/SiC-CMC which is critical for the practical thermal protection design of 2.5D C/SiC-CMC hot components in engineering applications.

Condition monitoring of critical and expensive carbon fiber reinforced polymer (CFRP) composite infrastructures is extremely essential task for uninterrupted operation and the durability of structures. Therefore, accurate and robust monitoring techniques and correlated damage identification algorithms need to be developed to characterize the health status of the CFRP structures. However, the effectiveness of existing methods is highly dependent on the structural properties of the CFRP plates. To identify the random damages caused by static or dynamic forces, the concept to establish the real-time strain fields of the structures based on measured signals is proposed. A moving surface spline interpolation algorithm based on Green's function has been developed to map the real-time strain fields of the CFRP plate using strain measured by surface-attached FBG sensors. A few static and impact loadings have been applied to a sample CFRP plate and the strain-field prediction by the proposed algorithm has been evaluated by a finite element model. Time and frequency domain analysis has also been conducted to recognize the dynamic response of the CFRP plates. Results indicate that the proposed algorithm can establish real-time strain field predictions with high precision, which can be used to recognize the static and dynamic responses of CFRP plate. Most importantly, the method is independent on the structural properties of the plate and the sensor layout, which is particularly significant for constructing the smart health monitoring system of CFRP.

Bone marrow stem cells (BMSCs)-loaded injectable hydrogels are promising vehicles for the restoration of articular cartilage defect (ACD), while was limited with insufficient chondrogenic capacity and poor maintenance of chondrogenic phenotype. Herein, we reported a dual-drug delivering sulfated hyaluronic acid (SHA) hydrogel with injectable capacity to promote ACD repairment. Two precursor solutions were initial prepared: the HA-CHO-SO3 solution loaded with Kartogenin (KGN), β-cyclodextrin-CHO (β-CD-CHO) and BMSCs, and the HA-NHNH2-SO3 loaded with transforming growth factor β1 (TGF-β1) and BMSCs. The HA-CHO-SO3 could adsorb TGF-β1 through sulfonic acid group, and β-CD-CHO could preabsorb KGN through a hydrophobic cavity on β-CD. The aldehyde group on β-CD-CHO could react directly with the acylhydrazide to load KGN onto the HA-NHNH2-SO3 network. The mixture of two solutions resulted in the formation of a SHA@KGN/TGF-β1 hydrogel through reversible dynamic Schiff-based cross-linking between hydrazide and aldehyde groups. The SHA@KGN/TGF-β1 hydrogel had the benefits of injectability, rapid gelation, self-healing, and firm adhesion to the host tissue due to the reaction between the amine group on the host tissue and the aldehyde group on the SHA. Additionally, it could simultaneously load both TGF-β1 and KGN through electrostatic reaction and host-guest reaction, respectively, providing sustained release kinetics for both drugs. The dual-loaded drugs in the SHA@KGN/TGF-β1 hydrogel could synergistically enhance chondrogenic differentiation and suppress the hypertrophy of BMSCs, effectively promoting cartilage regeneration at both in vitro and in vivo circumstance. The one-step construction of this hydrogel system via mixing injection endowed facile arthroscopic ACD restoration and may significantly promote clinical application.

Aiming to increase damage tolerance of adhesively bonded joints, this work explores the influence of CFRP layup of the adherends on the crack onset and crack propagation of composite bonded joints under mode I loading. Quasi-static Double Cantilever Beam tests were performed using four different CFRP layups bonded with two adhesives. Parallel to the experimental program, finite element analyses were performed to aid in understanding and identifying the various damage mechanisms in each specimen type. The results show that the CFRP layup and adhesive fracture toughness significantly influence the joint fracture phenomena at crack onset and further crack propagation. An enhancement of the joint's mode I fracture toughness values at crack onset was observed in the specimens where a crack competition between the propagation within the bondline and the composite's layers was triggered. During crack propagation, the fracture toughness of the joint increases at crack deflections between the different plies of the CFRP layup until reaching the 0° ply, where sudden delamination occurs. It has been shown that CFRP layup tailoring is a promising toughening method that, when carefully designed, has the potential to increase the maximum effective fracture toughness up to 100% when compared to pure cohesive failure.

Carbon fiber reinforced plastic (CFRP) is widely applied to aviation, medical, and motorbike industry fields, thanks to its excellent performances of mechanical properties and corrosion resistance. Nanosecond pulsed laser is an efficient method for machining microchannels and holes in CFRP plates. The anisotropic heat transfer of CFRP leads to a complex mechanism of laser machining under different scanning directions (0°, 30°, 45°, 60°, 90°). A numerical model considering heterogeneity and anisotropy of nanosecond laser processing CFRP was established by COMSOL Multiphysics. By comparison of simulation and experiments under different scanning directions, the deviation of microchannel width between simulation and experimental ranges from 5.01% to 16.99%. The ablation mechanism of laser processing CFRP under different scanning directions was investigated. It demonstrates that the width of the heat affected zone (HAZ) and ablation increases with the scanning angle increasing, while decreasing with the scanning speed increasing. In addition, when compared to the scanning direction of 90°, the processing efficiency increases by 55.36%, while the width of the HAZ decreases by 55.01% when compared to the scanning direction of 0°. An optimal laser scanning speed of 630 mm/s is used to obtain the open hole with minimal HAZ and thermal damage.

Silicon nitride-based electrodes (SiNx), have been proposed as promising candidates for high-capacity transparent anode electrodes in earlier studies. Unfortunately, they have low electrical conductivity, resulting in some disadvantages such as power density for application in thin film batteries. To improve electrical conductivity, bulk batteries use conductive carbon additives, which also impair transmittance. Thus, we conducted this research to enhance the electrochemical properties by improving the conductivity without compromising the transmittance by uniformly dispersed Ag nanoparticles in SiNx thin film. We obtained an Ag-SiNx composite thin-film anode via continuous composition spread sputtering and investigated the effect of the Ag concentration. The capacity of the thin-film battery raised to 242.8 μAh/cm2·μm with Ag0.236SiO0.7N anode compared to the SiO0.7N anode which had a capacity of 37.2 μAh/cm2·μm. In addition, while SiO0.7N was operated only up to 2 C, Ag0.236SiO0.7N has driven up to 5 C and 10 C, which are high C rates, was also possible. AgxSiO0.7N thin film with less than 0.236 mol content demonstrates an optical transmittance of over 60% in the visible area. These results indicate that improving the electrical conductivity by the addition of an Ag during the silicon nitride deposition can increase its electrochemical performance while maintaining its applicability to transparent batteries.